Cas no 1803612-60-3 (2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1803612-60-3
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910047
• Update Time: 2025-06-14

2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-5-4(9)1-3(2-13)6(14-5)15-7(10,11)12/h1H
• InChI Key： REWQQOXJVIMMIP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C#N)C(=N1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine

Research Briefing on 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine (CAS: 1803612-60-3)

In recent years, the compound 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine (CAS: 1803612-60-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and cyano functional groups, has demonstrated potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it particularly valuable for the development of agrochemicals, pharmaceuticals, and materials science applications.

Recent studies have focused on optimizing synthetic routes for 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine to improve yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel palladium-catalyzed cross-coupling approach that achieved a 78% yield, significantly higher than traditional methods. The study also emphasized the compound's stability under various reaction conditions, making it a versatile building block for further derivatization.

In pharmaceutical applications, researchers have explored the use of 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine as a precursor for kinase inhibitors. A team at the University of Cambridge reported promising results in targeting JAK2 kinases, which are implicated in myeloproliferative disorders. The compound's electron-withdrawing groups were found to enhance binding affinity to the kinase active site, as confirmed by X-ray crystallography studies.

Agrochemical research has also benefited from this compound. Bayer CropScience recently patented a series of pyridine-based fungicides derived from 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine, showing exceptional activity against Botrytis cinerea while maintaining low mammalian toxicity. The trifluoromethoxy group was identified as crucial for both potency and environmental persistence.

From a materials science perspective, the compound has shown potential in organic electronics. Its electron-deficient nature and planar structure make it suitable for n-type semiconductor applications. A 2024 study in Advanced Materials demonstrated its incorporation into polymer backbones, resulting in materials with improved electron mobility and air stability.

Despite these advances, challenges remain in the large-scale production and purification of 2-Bromo-3-chloro-5-cyano-6-(trifluoromethoxy)pyridine. Current research is addressing these issues through continuous flow chemistry approaches and improved crystallization techniques. The compound's growing importance is reflected in its increasing commercial availability from specialty chemical suppliers worldwide.

Future research directions include exploring its use in metal-organic frameworks (MOFs) for catalytic applications and investigating its potential as a fluorinated building block for PET radiotracers. The unique combination of bromo, chloro, cyano, and trifluoromethoxy substituents on the pyridine ring continues to offer exciting opportunities for multidisciplinary research in chemical biology and beyond.